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Compound of Interest

Compound Name: 6-Butyl-1,4-cycloheptadiene

Cat. No.: B14159029

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific literature on 6-
Butyl-1,4-cycloheptadiene, a naturally occurring cycloheptadiene derivative found in marine
algae and certain terrestrial plants. This document consolidates available data on its chemical
properties, synthesis, and known biological activities, presenting the information in a structured
format for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

6-Butyl-1,4-cycloheptadiene, also known as Dictyopterene C', is a volatile organic compound.
Its chemical and physical properties are summarized in the table below.
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Property Value Source
Molecular Formula Ci11His [1]
Molecular Weight 150.26 g/mol [2]
CAS Number 33156.—91—1 (for the (R)- e
enantiomer)

IUPAC Name 6-butylcyclohepta-1,4-diene [2]
Density 0.828 g/cm? [1]
Boiling Point 206.7 °C at 760 mmHg [1]
Flash Point 56 °C [1]
Vapor Pressure 0.336 mmHg at 25 °C [1]
LogP 3.699 [1]
Canonical SMILES CCcccice=ccece=C1 [1]

Synthesis of 6-Butyl-1,4-cycloheptadiene

The primary synthetic route to 6-Butyl-1,4-cycloheptadiene reported in the literature is
through a thermal isomerization of dictyopterene A (a divinylcyclopropane derivative) via a
Cope rearrangement.[4][5] A key study by W. E. Billups and colleagues demonstrated the
synthesis of (z)-dictyopterene C' in a 60% yield through the thermolysis of a mixture of
stereoisomers of 1-hexylidene-2-vinylcyclopropane.

Experimental Protocol: Synthesis via Cope
Rearrangement

The following is a generalized experimental protocol based on the reported synthesis.
Materials:

o Mixture of stereocisomers of 1-hexylidene-2-vinylcyclopropane (precursor, also known as
dictyopterene A)
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High-boiling point, inert solvent (e.g., tetrachloromethane or decane)

Inert atmosphere (e.g., Nitrogen or Argon)

Heating apparatus with temperature control

Distillation apparatus for purification
Procedure:

e A solution of the 1-hexylidene-2-vinylcyclopropane stereoisomer mixture in an inert, high-
boiling solvent is prepared in a round-bottom flask equipped with a reflux condenser.

e The reaction mixture is purged with an inert gas (Nitrogen or Argon) to remove any oxygen.

o The mixture is heated to a temperature sufficient to induce the Cope rearrangement.
Temperatures in the range of 80-175 °C have been reported for similar rearrangements.[4]
The reaction progress can be monitored by gas chromatography (GC).

o Upon completion of the rearrangement, the reaction mixture is cooled to room temperature.

e The desired product, 6-Butyl-1,4-cycloheptadiene, is isolated from the reaction mixture by
fractional distillation under reduced pressure.

e The purity of the isolated product can be confirmed by GC-MS and NMR spectroscopy.

Start: Dictyopterene A Product:
(1-hexylidene-2-vinylcyclopropane) 6-Butyl-1,4-cycloheptadiene

Click to download full resolution via product page

Thermal Rearrangement
(Cope Rearrangement)
80-175 °C, inert atmosphere

Purification
(Fractional Distillation)

Caption: Synthetic workflow for 6-Butyl-1,4-cycloheptadiene.

Spectroscopic Data

Detailed experimental spectroscopic data for 6-Butyl-1,4-cycloheptadiene is limited in the
public domain. However, mass spectrometry data is available.
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Mass Spectrometry

The mass spectrum of the related compound 6-[(Z)-1-Butenyl]-1,4-cycloheptadiene is available
in the NIST WebBook, which can provide an indication of the fragmentation pattern expected
for 6-Butyl-1,4-cycloheptadiene.[6][7]

Note: Specific NMR data with peak assignments for 6-Butyl-1,4-cycloheptadiene is not
readily available in the searched literature. Researchers would need to perform their own NMR
analysis for structural confirmation.

Biological Activity

There is currently no specific biological activity data available for isolated 6-Butyl-1,4-
cycloheptadiene. Its biological relevance is inferred from its presence as a minor constituent
in essential oils that exhibit biological activity.

Natural Occurrence

6-Butyl-1,4-cycloheptadiene has been identified as a component of the essential oil of brown
algae from the genus Dictyopteris and in the essential oil of celery (Apium graveolens).[8]

Activity of Essential Oils Containing 6-Butyl-1,4-
cycloheptadiene

The essential oil of Apium graveolens has been reported to possess insecticidal, repellent,
antimicrobial, and antioxidant properties. It is important to note that these activities are
attributed to the complex mixture of compounds in the oil, with limonene being a major
component. The specific contribution of 6-Butyl-1,4-cycloheptadiene to these effects has not
been determined.

Insecticidal and Repellent Activity of Apium graveolens Essential Oil
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Activity Test Organism

Results

o Sitophilus zeamais (maize
Insecticidal .
weevil)

Fumigant and contact toxicity

observed.

Repellent Sitophilus zeamais

Potent long-term repellent

activity.

Antimicrobial Activity of Apium graveolens Essential Oil

Test Organism Activity
Bacillus subtilis Active
Staphylococcus aureus Active
Escherichia coli Active
Pseudomonas aeruginosa Active
Candida albicans Active

Antioxidant Activity of Apium graveolens Essential Oil

Assay Results

DPPH radical scavenging Active

Signaling Pathways and Mechanism of Action

To date, there is no information available in the scientific literature regarding the mechanism of

action or any signaling pathways associated with 6-Butyl-1,4-cycloheptadiene. Further

research is required to elucidate its potential biological targets and molecular interactions.

Biosynthesis

In marine algae, it is proposed that C11-hydrocarbons like the dictyopterenes are

biosynthesized from C20 polyunsaturated fatty acids through oxidative cleavage.[8] The
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biosynthesis involves a series of enzymatic and spontaneous chemical reactions, including
pericyclic reactions like the Cope rearrangement.

C20 Polyunsaturated
Fatty Acids

Oxidative Cleavage

Divinylcyclopropane Intermediate
(e.g., Dictyopterene A)

[3,3]-Sigmatropic Rearrangement
(Cope Rearrangement)

6-Butyl-1,4-cycloheptadiene
(Dictyopterene C')

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of 6-Butyl-1,4-cycloheptadiene.

Conclusion

6-Butyl-1,4-cycloheptadiene is a naturally occurring compound with a well-defined, albeit not
extensively detailed, synthetic route. While it is a constituent of biologically active essential oils,
its specific pharmacological properties remain uncharacterized. The lack of data on its
biological activity and mechanism of action presents an opportunity for future research,
particularly in the areas of insect control and antimicrobial drug discovery. Further investigation
into the isolation of this compound from its natural sources and subsequent biological
screening is warranted to unlock its full potential.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14159029?utm_src=pdf-body-img
https://www.benchchem.com/product/b14159029?utm_src=pdf-body
https://www.benchchem.com/product/b14159029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14159029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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